Cas no 2057508-92-4 (5-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole)

5-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole is a boronic ester derivative featuring a fused pyrrolopyrazole core. This compound serves as a versatile intermediate in Suzuki-Miyaura cross-coupling reactions, enabling efficient C-C bond formation in synthetic organic chemistry. The dioxaborolane moiety enhances stability and solubility, facilitating handling and storage. Its rigid heterocyclic structure contributes to controlled reactivity, making it valuable for constructing complex molecular architectures in pharmaceutical and materials science applications. The product is typically characterized by high purity and consistent performance, ensuring reproducibility in demanding synthetic workflows. Proper storage under inert conditions is recommended to maintain its integrity over extended periods.

5-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole structure

2057508-92-4 structure

Product Name:5-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole

CAS No:2057508-92-4

MF:C₁₃H₂₁BN₂O₂

MW:248.129043340683

CID:4635683

Update Time:2025-06-08

5-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole Chemical and Physical Properties

Names and Identifiers

- 5-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole
- Inchi： 1S/C13H21BN2O2/c1-9-6-11-10(7-15-16(11)8-9)14-17-12(2,3)13(4,5)18-14/h7,9H,6,8H2,1-5H3
- InChI Key： IBRMUEWLBPVECF-UHFFFAOYSA-N
- SMILES： CC1(C(OB(C2C=NN3CC(C)CC=23)O1)(C)C)C

5-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM557063-1g	5-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole	2057508-92-4	95%+	1g	$1648	2023-03-24
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1139859-1g	5-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole	2057508-92-4	98%	1g	￥12856	2023-04-08
Ambeed	A813150-1g	5-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-5,6-dihydro-4H-pyrrolo[1,2-b]pyrazole	2057508-92-4	98%	1g	$1298.0	2024-07-28